4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% (4-CFNBA) is a halogenated aromatic nitro compound commonly used in scientific research. It is known for its unique properties, which make it suitable for a wide range of research applications.
Mechanism of Action
4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% has been shown to inhibit the activity of the enzyme COX-2, which is involved in inflammation. This inhibition is thought to be due to the nitro group in the compound, which binds to the active site of the enzyme and prevents it from catalyzing its reaction. Additionally, 4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% has been shown to inhibit the expression of pro-inflammatory cytokines, which are molecules that are involved in the immune response.
Biochemical and Physiological Effects
4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% has been shown to have anti-inflammatory and immunomodulatory effects. It has been shown to reduce inflammation in animal models, and to inhibit the expression of pro-inflammatory cytokines. Additionally, 4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% has been shown to have neuroprotective effects, and to modulate neurotransmitter release.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% in lab experiments is its high purity and low cost. Additionally, it is relatively easy to synthesize and can be used in a wide range of research applications. However, there are some limitations to using 4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% in lab experiments. For example, it is not very soluble in water, and it is not very stable in acidic conditions.
Future Directions
There are a number of potential future directions for research on 4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95%. For example, further studies could be conducted to investigate its effects on other enzymes and proteins involved in inflammation and the immune response. Additionally, further studies could be conducted to investigate its effects on other physiological processes, such as metabolism and cell signaling. Finally, further studies could be conducted to explore the potential therapeutic applications of 4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95%.
Synthesis Methods
4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% can be synthesized through a two-step process. The first step is the reaction of 3-chloro-5-fluorophenol with acetic anhydride, which forms 3-chloro-5-fluoroacetophenone. The second step is the reaction of 3-chloro-5-fluoroacetophenone with nitrobenzene, which forms 4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95%. This synthesis method is cost-effective and efficient, and it yields a high purity product.
Scientific Research Applications
4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. It has also been used in studies of the immune system, to investigate the effects of nitric oxide on the expression of pro-inflammatory cytokines. Additionally, 4-(3-Chloro-5-fluorophenyl)-2-nitrobenzoic acid, 95% has been used in studies of the nervous system to explore the effects of nitric oxide on neurotransmitter release.
properties
IUPAC Name |
4-(3-chloro-5-fluorophenyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClFNO4/c14-9-3-8(4-10(15)6-9)7-1-2-11(13(17)18)12(5-7)16(19)20/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAUSJASMBVFYCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)Cl)F)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClFNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80690524 |
Source
|
| Record name | 3'-Chloro-5'-fluoro-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261959-42-5 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-chloro-5′-fluoro-3-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261959-42-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Chloro-5'-fluoro-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80690524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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